Cas no 54864-88-9 (6-Chloro-N-propylpyridine-3-sulfonamide)

• Product Name: 6-Chloro-N-propylpyridine-3-sulfonamide
• CAS No: 54864-88-9
• MF: C₈H₁₁ClN₂O₂S
• MW: 234.703139543533
• MDL: MFCD03504891
• CID: 4783097
• PubChem ID: 4729850
• Update Time: 2025-04-23

6-Chloro-N-propylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-propylpyridine-3-sulfonamide
• 6-Chloro-N-propylpyridine-3-sulfonamide

• MDL： MFCD03504891
• Inchi： 1S/C8H11ClN2O2S/c1-2-5-11-14(12,13)7-3-4-8(9)10-6-7/h3-4,6,11H,2,5H2,1H3
• InChI Key： LYUFFFMQXIXROT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NCCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-Chloro-N-propylpyridine-3-sulfonamide

6-Chloro-N-propylpyridine-3-sulfonamide (CAS No. 54864-88-9): A Comprehensive Overview

6-Chloro-N-propylpyridine-3-sulfonamide (CAS No. 54864-88-9) is a specialized sulfonamide derivative with significant applications in agrochemical and pharmaceutical research. This compound, often referred to as 6-chloro-N-propyl-3-pyridinesulfonamide, has garnered attention due to its unique chemical properties and potential industrial uses. In this article, we delve into its molecular structure, synthesis, applications, and market trends, while addressing common queries from researchers and industry professionals.

The molecular formula of 6-Chloro-N-propylpyridine-3-sulfonamide is C₈H₁₁ClN₂O₂S, with a molecular weight of 234.70 g/mol. Its structure features a pyridine ring substituted with a chlorine atom at the 6-position and a sulfonamide group at the 3-position, further modified with an N-propyl chain. This configuration contributes to its reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry.

Researchers frequently search for "synthesis of 6-Chloro-N-propylpyridine-3-sulfonamide" or "uses of CAS 54864-88-9," reflecting its relevance in custom synthesis. The compound is typically prepared via sulfonation of 6-chloropyridine, followed by amidation with propylamine. Recent advancements in green chemistry have explored solvent-free or catalytic methods to improve yield and sustainability—a trending topic in modern organic synthesis.

In agrochemical applications, 6-Chloro-N-propylpyridine-3-sulfonamide serves as a precursor for crop protection agents, particularly herbicides targeting broadleaf weeds. Its mode of action often involves inhibition of acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis. With the growing demand for eco-friendly pesticides, derivatives of this compound are being investigated for lower environmental persistence.

The pharmaceutical industry explores 6-chloro-N-propyl-3-pyridinesulfonamide for drug discovery, especially in designing enzyme inhibitors. Its sulfonamide moiety is known to interact with biological targets like carbonic anhydrases, sparking interest in potential therapeutic applications. Queries such as "biological activity of CAS 54864-88-9" highlight this research direction.

Market analyses indicate steady demand for 6-Chloro-N-propylpyridine-3-sulfonamide, driven by agrochemical innovations in Asia-Pacific and North America. Suppliers emphasize high-purity grades (>98%) for research purposes, with pricing influenced by raw material costs. Regulatory compliance, particularly regarding REACH and EPA guidelines, remains a critical consideration for industrial users.

Storage recommendations for CAS 54864-88-9 include protection from moisture and light at room temperature, ensuring long-term stability. Analytical characterization typically employs HPLC, NMR, and mass spectrometry—techniques frequently mentioned in product specifications and research papers.

Emerging studies investigate the compound's role in material science, particularly as a building block for functional polymers. This aligns with the broader trend of multifunctional chemicals in advanced manufacturing. Environmental fate studies, another hot topic, examine its biodegradation pathways to address ecological safety concerns.

For researchers troubleshooting synthesis, common challenges include optimizing the sulfonation step and minimizing byproducts—questions often seen in chemistry forums. Patent literature reveals continuous innovation around this scaffold, with recent filings covering novel derivatives for specialized applications.

In summary, 6-Chloro-N-propylpyridine-3-sulfonamide (CAS No. 54864-88-9) represents a versatile chemical entity bridging multiple industries. Its ongoing exploration reflects the intersection of traditional chemistry and cutting-edge applications, from sustainable agriculture to precision medicine. As analytical techniques advance and regulatory frameworks evolve, this compound will likely maintain its position as a valuable tool in molecular design.